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Compound of Interest

Compound Name: Btk-IN-8

Cat. No.: B12427851 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Bruton's tyrosine kinase (Btk) inhibitors, with a focus on a potent research

compound, BTK inhibitor 8, as a representative molecule. This document details its mechanism

of action, applications in immunology and cancer research, and relevant experimental

protocols.

Bruton's tyrosine kinase (Btk) is a critical non-receptor tyrosine kinase in the Tec kinase family.

It is a key component of the B-cell receptor (BCR) signaling pathway, playing a pivotal role in B-

cell development, activation, proliferation, and survival.[1] Dysregulation of Btk signaling is

implicated in various B-cell malignancies and autoimmune diseases, making it a prime

therapeutic target.[2][3]

Core Concepts: Mechanism of Action
Btk is activated downstream of various cell surface receptors, including the BCR, cytokine

receptors, and Toll-like receptors (TLRs).[4][5] Upon activation, Btk triggers a signaling cascade

involving the phosphorylation of downstream substrates like phospholipase Cγ2 (PLCγ2).[1]

This leads to the activation of pro-survival pathways, including nuclear factor kappa-light-chain-

enhancer of activated B cells (NF-κB) and the RAS-RAF-MEK-ERK pathway.[6] Btk inhibitors

function by blocking the kinase activity of Btk, thereby disrupting these downstream signaling

events and inhibiting the proliferation and survival of malignant B-cells.
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The following table summarizes the in vitro potency of a representative Btk inhibitor, referred to

as BTK inhibitor 8 (Compound 27).

Inhibitor Target IC50 (nM)
Assay
Condition

Reference

BTK inhibitor 8

(Compound 27)
Btk 0.11

In vitro kinase

assay
[7]

BTK inhibitor 8

(Compound 27)
B cell activation 2

Human whole

blood (hWB)
[7]

Signaling Pathways
Btk is a central node in multiple signaling pathways crucial for both innate and adaptive

immunity.

B-Cell Receptor (BCR) Signaling Pathway
The BCR signaling cascade is fundamental for B-cell function. Btk is a key mediator in this

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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